Leptin

• CAS: 169494-85-3
• Molecular Formula: C87H138N22O28S2
• Molecular Weight: 2004.3 g/mol
• InChI: InChI=1S/C87H138N22O28S2/c1-41(2)27-48(88)72(121)97-50(18-21-65(89)112)73(122)93-36-68(115)95-61(38-110)84(133)104-54(28-42(3)4)77(126)98-52(20-23-67(91)114)75(124)106-59(33-70(117)118)82(131)100-53(24-26-139-11)76(125)102-55(29-43(5)6)78(127)105-58(32-46-35-92-49-16-13-12-15-47(46)49)81(130)99-51(19-22-66(90)113)74(123)101-56(30-44(7)8)79(128)107-60(34-71(119)120)83(132)103-57(31-45(9)10)80(129)108-62(39-111)86(135)109-25-14-17-64(109)85(134)94-37-69(116)96-63(40-138)87(136)137/h12-13,15-16,35,41-45,48,50-64,92,110-111,138H,14,17-34,36-40,88H2,1-11H3,(H2,89,112)(H2,90,113)(H2,91,114)(H,93,122)(H,94,134)(H,95,115)(H,96,116)(H,97,121)(H,98,126)(H,99,130)(H,100,131)(H,101,123)(H,102,125)(H,103,132)(H,104,133)(H,105,127)(H,106,124)(H,107,128)(H,108,129)(H,117,118)(H,119,120)(H,136,137)/t48-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-/m0/s1
• InChIKey: NRYBAZVQPHGZNS-ZSOCWYAHSA-N

Leptin Identity, Class, and Core Characteristics

Leptin (CAS 169494-85-3), the 16 kDa protein product of the ob gene, is a non-glycosylated class I helical cytokine predominantly secreted by white adipose tissue that serves as the principal adipostatic hormone regulating energy homeostasis, appetite, and neuroendocrine function [1]. Recombinant human leptin is produced in E. coli as a 146-amino acid polypeptide (147 residues in the methionyl form) with one intramolecular disulfide bond (Cys97–Cys147) essential for structural integrity; it activates the long-form leptin receptor (LEPRb/ObR) via JAK2/STAT3, MAPK, and PI3K pathways [2]. Unlike other adipokines that signal through distinct receptor families, leptin engages a class I cytokine receptor with recently elucidated 3:3 stoichiometric assemblies, providing a structurally unique activation mechanism within the adipokine superfamily [3].

Workflow LEPRb receptor binding kinetics by SPR

Selection Wild-type full agonist for signaling studies

Use context Cross-species (human/mouse/rat) compatible

• [1] Zhang Y, Proenca R, Maffei M, Barone M, Leopold L, Friedman JM. Positional cloning of the mouse obese gene and its human homologue. Nature. 1994;372(6505):425-432. doi:10.1038/372425a0 View Source
• [2] DrugBank. Metreleptin: DB09046. DrugBank Online. Updated 2015. View Source
• [3] Tsirigotaki A, Dansercoer A, Verschueren KHG, et al. Mechanism of receptor assembly via the pleiotropic adipokine Leptin. Nat Struct Mol Biol. 2023;30:551-563. doi:10.1038/s41594-023-00941-9 View Source

Leptin Functional Non-Interchangeability

Leptin cannot be functionally substituted by other adipokines (e.g., adiponectin, resistin) because they operate through entirely distinct receptor systems—leptin signals via LEPRb (class I cytokine receptor, JAK/STAT-coupled), whereas adiponectin engages AdipoR1/AdipoR2 (seven-transmembrane receptors coupled to AMPK and PPAR-α), producing divergent, sometimes opposing, metabolic outcomes [1]. Even among leptin-class molecules, substitution fails: modified long-acting leptins (PASylated, PEGylated) exhibit altered in vitro potency (5–20% residual activity) and altered CNS penetration kinetics, while antagonists (L39A/D40A/F41A triple mutants) retain receptor binding but completely lack signaling-competent agonism, converting a pleiotropic activator into a pure blocker [2]. Selecting the correct leptin variant—wild-type agonist vs. antagonist vs. long-acting modified form—directly determines whether a given experiment measures physiological signaling, receptor blockade, or sustained pharmacodynamic effect [3].

Adipokine receptor mismatch

Leptin signals via LEPRb (JAK/STAT); adiponectin/resistin use distinct receptors, producing divergent metabolic outcomes that prevent functional interchange.

Modified analog activity loss

PASylated and PEGylated leptins retain markedly reduced in vitro activity and altered CNS penetration; they may not reproduce native signaling endpoints.

Agonist-antagonist functional opposition

L39A/D40A/F41A muteins act as pure competitive antagonists; selecting wild-type vs. antagonist determines receptor activation or complete blockade in an experiment.

• [1] Yamauchi T, Kamon J, Ito Y, et al. Cloning of adiponectin receptors that mediate antidiabetic metabolic effects. Nature. 2003;423(6941):762-769. doi:10.1038/nature01705 View Source
• [2] Salomon G, Niv-Spector L, Gussakovsky EE, Gertler A. Large-scale preparation of biologically active mouse and rat leptins and their L39A/D40A/F41A muteins which act as potent antagonists. Protein Expr Purif. 2006;47(1):128-136. doi:10.1016/j.pep.2005.08.006 View Source
• [3] Shpilman M, Niv-Spector L, Katz M, et al. Development and characterization of high affinity leptins and leptin antagonists. J Biol Chem. 2011;286(6):4429-4442. doi:10.1074/jbc.M110.196402 View Source

Leptin Quantitative Differentiation Evidence

LEPR Binding Affinity: Wild-Type vs. Mutant Leptin

Recombinant human wild-type leptin binds its cognate receptor with a KD of 0.23 ± 0.08 nM as measured by BIAcore SPR, establishing the gold-standard affinity benchmark [1]. A truncated leptin variant lacking glutamine at position 28 (ΔQ28) exhibited approximately a 10-fold decrease in affinity for both human and mouse LEPR chimeras when analyzed under identical BIAcore conditions, confirming that residue Q28 is a critical contributor to the high-affinity binding interface [2]. Conversely, the common human LEPR polymorphism Q223R does not significantly alter leptin binding kinetics (WT KD = 64.7 ± 33.0 pM; Q223R KD = 84.3 ± 4.1 pM; p not significant), demonstrating that native leptin maintains consistent high-affinity engagement across the most prevalent receptor variant [3]. This positions wild-type recombinant human leptin as the structurally definitive, affinity-validated reference ligand for all receptor binding studies.

LEPR Binding Affinity

Head-to-head

WT KD 0.23 nM vs ΔQ28 ~10-fold lower

Defines affinity benchmark for receptor studies

Q223R variant does not alter binding

Evidence Dimension	Equilibrium dissociation constant (KD) for LEPR binding by SPR (BIAcore)
Target Compound Data	KD = 0.23 ± 0.08 nM (230 ± 80 pM); ka = (1.9 ± 0.4) × 10⁶ M⁻¹s⁻¹; kd = (4.4 ± 0.6) × 10⁻⁴ s⁻¹
Comparator Or Baseline	ΔQ28 truncated leptin: ~10-fold lower affinity (estimated KD ~2.3 nM); Q223R receptor variant: KD = 84.3 ± 4.1 pM (no significant difference from WT receptor KD = 64.7 ± 33.0 pM)
Quantified Difference	~10-fold affinity loss for Q28 deletion vs. wild-type leptin; no significant affinity difference for Q223R vs. WT receptor (ΔKD ~19.6 pM, n.s.)
Conditions	BIAcore 2000/3000 SPR; human/mouse LEPR extracellular domain-Fc chimeras captured on Protein G sensor chips; 1:1 Langmuir binding model

Why This Matters

Procurement of wild-type human leptin ensures the highest-affinity, best-characterized ligand for LEPR binding assays; using sequence-modified variants without verifying affinity introduces uncontrolled variability in receptor pharmacology studies.

• [1] Mistrík P, Moreau F, Allen JM. BiaCore analysis of leptin–leptin receptor interaction: evidence for 1:1 stoichiometry. Anal Biochem. 2004;327(2):271-277. doi:10.1016/j.ab.2004.01.022 View Source
• [2] Mistrík P. Molecular Studies on the Interaction of Leptin With Its Receptor [PhD thesis]. University of Glasgow; 2000. View Source
• [3] Verkerke H, Naylor C, Zabeau L, Tavernier J, Petri WA, Marie C. Kinetics of Leptin Binding to the Q223R Leptin Receptor. PLoS ONE. 2014;9(4):e94843. doi:10.1371/journal.pone.0094843 View Source

Plasma Half-Life: Native vs. Long-Acting Analogs

Native recombinant leptin exhibits an extremely short plasma half-life of approximately 26 minutes following intraperitoneal injection in mice, necessitating twice-daily or continuous infusion dosing for sustained in vivo effects [1]. In direct head-to-head pharmacokinetic comparison, PAS(600)-leptin (a 600-residue Pro/Ala/Ser polypeptide fusion) achieved a 45-fold extended half-life of 19.6 hours, corresponding to an approximately 21-fold increase in apparent molecular size (~18 nm hydrodynamic diameter) that retards renal filtration [1]. PEGylated leptin (20 kDa mono-PEG conjugate) achieves a comparable half-life of 24–48 hours, but at the expense of substantially reduced in vitro biological activity (3–19.5% of non-PEGylated leptin) due to steric hindrance at the receptor interface [2]. Critically, PEGylated leptin antagonists display 5–6 fold lower in vitro potency compared to their non-PEGylated counterparts, whereas PASylated leptin versions retain high receptor-binding activity confirmed by both BIAcore and cell-based dual-luciferase reporter assays [3]. This demonstrates that half-life extension strategies introduce distinct potency trade-offs that fundamentally affect experimental design.

Plasma Half-Life Extension

Head-to-head

Native t½ 26 min; PAS(600) 19.6 h (45× extension)

Sustained exposure vs acute signaling trade-off

PEGylation substantially reduces in vitro biological activity

Evidence Dimension	Plasma half-life (t½) after parenteral administration in mice and in vitro biological activity retention
Target Compound Data	t½ = 26 min (ip, mouse); in vitro activity: 100% (reference standard); in vivo efficacy duration: 1 day (single injection); food intake reduction and body weight loss transient
Comparator Or Baseline	PAS(600)-leptin: t½ = 19.6 h (ip, mouse), ~45-fold extension, >10% body weight loss sustained >5 days, food intake reduced up to 60%; PEG-leptin antagonist: t½ = 24–48 h, in vitro activity 3–19.5% of non-PEGylated, 5–6 fold lower potency; PEG-SMLA: t½ >20 h (sc, rat)
Quantified Difference	45-fold t½ extension (PAS(600) vs. native); 55-fold t½ extension (PEG vs. native); 80–97% in vitro activity loss (PEG vs. native); sustained in vivo efficacy >5 days (PAS(600)) vs. 1 day (native)
Conditions	Wild-type C57BL/6 mice; ip or sc injection; equimolar dosing; BAF/3-hLEPRb cell proliferation assay for in vitro activity; dual-luciferase reporter assay for signaling

Why This Matters

For acute signaling studies (<1 h), native leptin provides full pharmacological activity without the confounding steric effects of PEG/PAS modifications; for chronic in vivo models, long-acting analogs are required—but the specific modification (PAS vs. PEG) carries distinct potency penalties that must be factored into dosing calculations.

• [1] Morath V, Bolze F, Schlapschy M, et al. PASylation of Murine Leptin Leads to Extended Plasma Half-Life and Enhanced in Vivo Efficacy. Mol Pharmaceutics. 2015;12(5):1431-1442. doi:10.1021/mp5007147 View Source
• [2] BioTek. Leptin tA Human, PEG: Leptin Antagonist Triple Mutant Human Recombinant, Pegylated – Technical Datasheet. thebiotek.com. View Source
• [3] BioTek. Leptin tA Rat, PEG: Leptin Antagonist Triple Mutant Pegylated Rat Recombinant – Technical Datasheet. thebiotek.com. View Source

Leptin Agonism vs. Antagonism Functional Comparison

Native recombinant human leptin is a full agonist at LEPRb, inducing concentration-dependent proliferation of BAF/3 cells stably transfected with the long-form human leptin receptor, with a typical ED50 of 0.4–2 ng/mL (~25–125 pM) [1]. The triple alanine mutant L39A/D40A/F41A—which disrupts the hydrophobic Site III receptor activation interface—retains wild-type-level receptor binding but completely loses agonistic activity, functioning instead as a competitive antagonist with an IC50 of 17.7 ± 3.76 nM for the human mutein in the same BAF/3 assay system [2]. Further engineering via the D23L substitution (yielding the superactive antagonist SMLA/SHLA: D23L/L39A/D40A/F41A) produces an additional >60-fold increase in receptor binding affinity and a 14-fold enhancement in antagonistic potency in vitro relative to the triple mutant alone [3]. In vivo, pegylated SMLA drives a 27-fold more potent body weight gain compared to pegylated MLA, confirming that the D23L mutation fundamentally amplifies antagonist efficacy [3]. This graded structure–activity relationship—full agonist (wild-type) → binding-competent antagonist (triple mutant) → superactive antagonist (quadruple mutant)—represents a well-characterized functional continuum that enables precise experimental control over leptin pathway activation state.

Agonism vs Antagonism

Head-to-head

Wild-type ED50 ~25–125 pM agonist; triple mutant IC50 ~18 nM antagonist

Determines activation or blockade in assay

Quadruple superactive mutant: >60× affinity increase

Evidence Dimension	In vitro functional activity in BAF/3-hLEPRb cell proliferation assay
Target Compound Data	ED50 = 0.4–2 ng/mL (~25–125 pM); full agonist; JAK2/STAT3, MAPK, PI3K pathway activation intact
Comparator Or Baseline	L39A/D40A/F41A triple mutant: IC50 = 17.7 ± 3.76 nM (human), zero agonistic activity; D23L/L39A/D40A/F41A (SMLA/SHLA): >60-fold increased receptor binding vs. triple mutant, 14-fold higher antagonistic activity in vitro, 27-fold more potent in vivo weight gain effect vs. pegylated MLA
Quantified Difference	Wild-type leptin: full agonist; Triple mutant: IC50 ~18 nM, pure antagonist; Superactive quadruple mutant: >60× affinity increase + 14× potency increase over triple mutant; in vivo: 27× greater orexigenic effect
Conditions	BAF/3 cells stably transfected with long-form human LEPRb; 48–72 h proliferation assay; yeast surface display for affinity maturation; pegylated forms tested in C57BL/6 mice

Why This Matters

Procurement of wild-type leptin (agonist) vs. L39A/D40A/F41A (antagonist) vs. D23L/L39A/D40A/F41A (superactive antagonist) determines whether the experimental system measures physiological leptin signaling, competitive receptor blockade, or maximal antagonism—these are non-substitutable reagents with opposing biological consequences.

• [1] Creative BioArray. ActoFactor™ Recombinant Human Leptin (CSC-CTK0087) – Technical Datasheet. creative-bioarray.com. ED50: 0.4–2 ng/mL in BAF/3-hOB-R proliferation assay. View Source
• [2] Salomon G, Niv-Spector L, Gussakovsky EE, Gertler A. Large-scale preparation of biologically active mouse and rat leptins and their L39A/D40A/F41A muteins which act as potent antagonists. Protein Expr Purif. 2006;47(1):128-136. doi:10.1016/j.pep.2005.08.006 View Source
• [3] Shpilman M, Niv-Spector L, Katz M, et al. Development and characterization of high affinity leptins and leptin antagonists. J Biol Chem. 2011;286(6):4429-4442. doi:10.1074/jbc.M110.196402 View Source

Clinical Efficacy: Leptin-Deficient vs. Excess States

Recombinant methionyl-human leptin (metreleptin, differing from native human leptin only by an N-terminal methionine residue) demonstrates profound, sustained metabolic efficacy exclusively in conditions of absolute or relative leptin deficiency [1]. In patients with generalized lipodystrophy, metreleptin treatment produced reductions in HbA1c of approximately −2.2% (95% CI: −2.7 to −1.6) from baseline, alongside substantial decreases in fasting triglycerides and hepatic steatosis, with durability of response over 3–5 years of treatment [2]. In contrast, leptin administration in conditions of leptin excess—including common obesity and type 2 diabetes—does not improve any metabolic abnormalities, as endogenous hyperleptinemia induces a state of leptin resistance/tolerance that exogenous replacement cannot overcome [3]. This sharply differentiates leptin from GLP-1 receptor agonists, which produce clinically meaningful weight loss and glycemic improvement across the full obesity spectrum irrespective of endogenous hormone levels. The therapeutic utility of recombinant human leptin is therefore mechanistically restricted to leptin-deficient states, making it a precision replacement therapy rather than a broad-spectrum metabolic drug.

Clinical Endpoint Context

Class-level

HbA1c reduction ~−2.2% in lipodystrophy vs no benefit in obesity

Reported endpoint response in deficiency models

Leptin excess models show no improvement

Evidence Dimension	Clinical efficacy: HbA1c reduction, triglyceride lowering, and body weight change in leptin-deficient vs. leptin-excess populations
Target Compound Data	Metreleptin in generalized lipodystrophy (leptin deficiency): HbA1c reduction ~−2.2% (95% CI −2.7 to −1.6); sustained triglyceride reduction; hepatic steatosis reversal; neuroendocrine axis restoration; durable over ≥3 years
Comparator Or Baseline	Metreleptin in common obesity/T2D (leptin excess): no significant improvement in any metabolic parameter vs. placebo; GLP-1 RAs in obesity: clinically significant weight loss (−2.6 to −5.1 kg over 4 weeks) across obesity spectrum
Quantified Difference	Qualitative difference: effective only in deficiency states vs. ineffective in excess states; GLP-1 RAs effective regardless of endogenous hormone status
Conditions	Clinical trials (NIH991265/20010769); post-marketing surveillance (Japan); generalized and partial lipodystrophy patients; congenital leptin deficiency cases

Why This Matters

For translational research programs targeting obesity or diabetes, recombinant human leptin is not a substitute for GLP-1-based therapies; it is specifically indicated for leptin-deficiency models (lipodystrophy, congenital leptin deficiency, REDS), and procurement decisions must align with the disease model's leptin status.

• [1] FDA. MYALEPT (metreleptin) for injection – Full Prescribing Information. Chiesi USA, Inc. Revised 2024. View Source
• [2] NIH National Library of Medicine. Table 3: Summary of Findings for Metreleptin for Leptin Deficiency in Patients With Generalized Lipodystrophy (NIH991265/20010769). Bookshelf ID: NBK610128. View Source
• [3] Perakakis N, Mantzoros CS. Leptin in humans: Evidence from clinical studies and current and future clinical applications. Metabolism. 2024;161:156053. doi:10.1016/j.metabol.2024.156053 View Source

Cross-Species Binding Conservation

Recombinant human leptin exhibits quantitatively similar high-affinity binding to mouse, rat, and human leptin receptor extracellular domains, as measured by BIAcore SPR under identical conditions [1]. This cross-species conservation of binding affinity—with KD values remaining in the sub-nanomolar range across all three species—enables seamless preclinical-to-clinical translational studies without requiring species-matched leptin reagents for receptor activation experiments [1]. In BAF/3 cells transfected with the long form of human LEPRb, both mouse and rat leptins are fully biologically active in promoting proliferation, demonstrating functional reciprocity of the ligand–receptor interaction [2]. This contrasts with many cytokine–receptor systems where species specificity restricts cross-reactivity (e.g., certain IL-2, IL-3, and GM-CSF orthologs show marked species preference). The >84% sequence identity between human and mouse leptin and the conserved architecture of the CRH2 binding domain across mammals underpin this broad species reactivity, making human recombinant leptin a universal reagent for LEPR activation studies in common laboratory species [3].

Cross-Species Binding

Reported

Similar sub-nM KD across human, mouse, rat LEPR

Enables single-reagent translational studies

Comparable ED50 in cross-species proliferation assay

Evidence Dimension	Binding affinity (KD) of human leptin to human, mouse, and rat LEPR extracellular domains; functional activity in cross-species BAF/3 proliferation assay
Target Compound Data	Human leptin: KD = 0.23 ± 0.08 nM (human LEPR); similar sub-nanomolar KD for mouse and rat LEPR; ED50 = 0.4–2 ng/mL in BAF/3-hLEPRb cells
Comparator Or Baseline	Mouse leptin: biologically active in BAF/3-hLEPRb cells with similar potency; Rat leptin: biologically active in BAF/3-hLEPRb cells; Mouse/human leptin share ~84% sequence identity
Quantified Difference	No significant difference in KD across human, mouse, and rat LEPR orthologs (all sub-nanomolar); comparable ED50 values in cross-species BAF/3 proliferation assay
Conditions	BIAcore SPR with receptor-Fc chimeras; BAF/3 cells stably transfected with human LEPRb long form; recombinant proteins expressed and purified from E. coli

Why This Matters

Procurement of a single human leptin reagent supports studies across mouse, rat, and human experimental systems without the need to purchase, validate, and normalize multiple species-specific leptin orthologs, reducing cost and experimental variability in translational research programs.

• [1] Mistrík P, Moreau F, Allen JM. BiaCore analysis of leptin–leptin receptor interaction: evidence for 1:1 stoichiometry. Anal Biochem. 2004;327(2):271-277. doi:10.1016/j.ab.2004.01.022 View Source
• [2] Salomon G, Niv-Spector L, Gussakovsky EE, Gertler A. Large-scale preparation of biologically active mouse and rat leptins and their L39A/D40A/F41A muteins which act as potent antagonists. Protein Expr Purif. 2006;47(1):128-136. View Source
• [3] Sigma-Aldrich. Leptin human (L4146) – Technical Datasheet. Human and mouse leptin share ~84% sequence identity. krackeler.com. View Source

Leptin Optimal Research and Industrial Applications

Receptor Binding Pharmacology and SAR

Wild-type recombinant human leptin serves as the essential reference ligand for all LEPR binding studies, with a BIAcore-validated KD of 0.23 ± 0.08 nM providing the quantitative benchmark against which novel leptin analogs, peptide antagonists, and receptor mutants must be compared [1]. The 10-fold affinity loss observed for the ΔQ28 variant and the preserved affinity across the common Q223R receptor polymorphism establish wild-type leptin as the only fully characterized standard for discriminating disease-relevant from benign sequence variations [2].

Acute Signaling Pathway Dissection

For experiments requiring full, unattenuated LEPR activation—such as phospho-STAT3 time-course analyses, transcriptional reporter assays, or pathway inhibitor epistasis studies—native recombinant human leptin (ED50 0.4–2 ng/mL in BAF/3-hLEPRb cells) is the only reagent that delivers complete agonistic signaling without the steric hindrance (80–97% activity loss) introduced by PEGylation or the functional inactivation of the Site III interface in antagonist muteins [3]. Long-acting modified leptins are inappropriate for acute signaling studies due to their altered receptor-binding geometry and reduced intrinsic activity.

Leptin Deficiency Disease Models

Recombinant human leptin (or its methionyl analog metreleptin) is the only FDA/EMA-approved replacement therapy for congenital and acquired leptin deficiency states, producing clinically validated reductions in HbA1c (~−2.2%), triglycerides, and hepatic steatosis that are sustained over years of treatment [4]. This therapeutic specificity—effective in deficiency but ineffective in leptin-resistant common obesity—defines the exclusive translational utility of recombinant leptin and guides procurement toward validated disease models rather than generalized obesity research, where GLP-1-based agents are mechanistically more appropriate.

Cross-Species Translational Pharmacology

The demonstrated conservation of sub-nanomolar binding affinity for human leptin across mouse, rat, and human LEPR orthologs—coupled with equivalent functional activity in cross-species BAF/3 proliferation assays—makes recombinant human leptin the most cost-effective single-reagent solution for translational programs that span rodent efficacy models and human in vitro pharmacology [5]. This eliminates the need to procure, characterize, and normalize separate species-matched leptin orthologs, reducing procurement complexity and inter-lot variability.

Application

Selection Property

Validation Focus

LEPR Binding and SAR Studies

Affinity-validated wild-type ligand

Binding kinetics against receptor variants and mutants

Acute Signaling Pathway Research

Full unattenuated JAK2/STAT3 agonism

Phospho-STAT3 and transcriptional reporter endpoints

Leptin-Deficiency Model Studies

Deficiency-state metabolic endpoint context

HbA1c, triglyceride, and hepatic steatosis endpoints

Cross-Species Translational Studies

Conserved high-affinity LEPR binding

Functional activity validation across rodent models

• [1] Mistrík P, Moreau F, Allen JM. BiaCore analysis of leptin–leptin receptor interaction: evidence for 1:1 stoichiometry. Anal Biochem. 2004;327(2):271-277. doi:10.1016/j.ab.2004.01.022 View Source
• [2] Mistrík P. Molecular Studies on the Interaction of Leptin With Its Receptor [PhD thesis]. University of Glasgow; 2000. Q28 deletion causes ~10-fold affinity decrease. View Source
• [3] Morath V, Bolze F, Schlapschy M, et al. PASylation of Murine Leptin Leads to Extended Plasma Half-Life and Enhanced in Vivo Efficacy. Mol Pharmaceutics. 2015;12(5):1431-1442. doi:10.1021/mp5007147 View Source
• [4] Perakakis N, Mantzoros CS. Leptin in humans: Evidence from clinical studies and current and future clinical applications. Metabolism. 2024;161:156053. doi:10.1016/j.metabol.2024.156053 View Source
• [5] Salomon G, Niv-Spector L, Gussakovsky EE, Gertler A. Large-scale preparation of biologically active mouse and rat leptins and their L39A/D40A/F41A muteins which act as potent antagonists. Protein Expr Purif. 2006;47(1):128-136. View Source